Cas no 2168079-30-7 (2-(1-aminobutyl)-4-bromo-3,6-dichlorophenol)

• Product Name: 2-(1-aminobutyl)-4-bromo-3,6-dichlorophenol
• CAS No: 2168079-30-7
• MF: C₁₀H₁₂BrCl₂NO
• MW: 313.0183801651
• CID: 6615227
• PubChem ID: 165518787
• Update Time: 2025-08-04

2-(1-aminobutyl)-4-bromo-3,6-dichlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminobutyl)-4-bromo-3,6-dichlorophenol
• 2168079-30-7
• EN300-1277352

• Inchi： 1S/C10H12BrCl2NO/c1-2-3-7(14)8-9(13)5(11)4-6(12)10(8)15/h4,7,15H,2-3,14H2,1H3
• InChI Key： FROSAIAQLKKMQU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1Cl)C(CCC)N)O)Cl

Computed Properties

• Exact Mass: 310.94793g/mol
• Monoisotopic Mass: 310.94793g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-aminobutyl)-4-bromo-3,6-dichlorophenol

2-(1-Aminobutyl)-4-bromo-3,6-dichlorophenol: A Comprehensive Overview

The compound with CAS No. 2168079-30-7, commonly referred to as 2-(1-aminobutyl)-4-bromo-3,6-dichlorophenol, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a phenolic group substituted with a bromine atom at the 4-position, chlorine atoms at the 3 and 6 positions, and an aminoalkyl group (-CH₂CH₂CH₂CH₂NH₂) attached at the 2-position. The combination of these substituents imparts distinctive chemical properties that make this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 2-(1-aminobutyl)-4-bromo-3,6-dichlorophenol in the development of advanced materials and therapeutic agents. Its structure allows for versatile reactivity, enabling it to participate in a wide range of chemical reactions. For instance, the amino group can act as a nucleophile in substitution reactions, while the phenolic hydroxyl group can facilitate hydrogen bonding, making it suitable for applications in drug delivery systems and polymer synthesis.

The synthesis of 2-(1-aminobutyl)-4-bromo-3,6-dichlorophenol typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Researchers have explored various methodologies to optimize the synthesis pathway, including the use of transition metal catalysts and microwave-assisted techniques. These advancements have not only improved the efficiency of production but also opened new avenues for exploring its potential applications.

In terms of physical properties, 2-(1-aminobutyl)-4-bromo-3,6-dichlorophenol exhibits a melting point of approximately 155°C and is sparingly soluble in water under ambient conditions. Its solubility can be enhanced by modifying the reaction medium or incorporating co-solvents, which is particularly useful in analytical chemistry and pharmacokinetic studies. The compound's stability under different environmental conditions has also been a focus of recent investigations, with findings suggesting that it maintains structural integrity under moderate thermal and oxidative stress.

One of the most promising areas of research involving 2-(1-aminobutyl)-4-bromo-3,6-dichlorophenol is its application in drug design. The presence of multiple functional groups provides ample opportunities for medicinal chemists to explore its potential as a lead compound for treating various diseases. For example, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative disorders, making it a candidate for further preclinical evaluation.

Additionally, 2-(1-aminobutyl)-4-bromo-3,6-dichlorophenol has shown potential in environmental chemistry as a precursor for biodegradable polymers. Its ability to form stable bonds with other monomers makes it an attractive option for developing sustainable materials that can replace traditional petroleum-based plastics. This aligns with global efforts to reduce environmental impact and promote green chemistry practices.

Recent advancements in computational chemistry have also contributed to our understanding of 2-(1-aminobutyl)-4-bromo-3,6-dichlorophenol's molecular interactions. Quantum mechanical simulations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior in complex chemical systems. These computational tools are proving invaluable in accelerating drug discovery and material design processes.

In conclusion, 2-(1-aminobutyl)-4-bromo-3,6-dichlorophenol is a versatile compound with a wealth of applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for both fundamental research and industrial innovation. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological development.